Cas no 79674-47-8 (Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)-)

• Product Name: Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)-
• CAS No: 79674-47-8
• MF: C₈H₂Cl₅F₃
• MW: 332.361688137054
• MDL: MFCD04972960
• CID: 5236524
• Update Time: 2026-03-08

Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)-

• MDL： MFCD04972960
• Inchi： 1S/C8H2Cl5F3/c9-1-2-4(10)6(12)3(8(14,15)16)7(13)5(2)11/h1H2
• InChI Key： AGHKLNHXOPCZNV-UHFFFAOYSA-N
• SMILES： C1(Cl)=C(C(F)(F)F)C(Cl)=C(Cl)C(CCl)=C1Cl

Additional information on Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)-

Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- and Its Significance in Modern Chemical Research

Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- (CAS No. 79674-47-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure featuring multiple chloro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and synthetic methodologies.

The molecular framework of Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- consists of a benzene ring substituted with four chlorine atoms at the 1, 2, 4, and 5 positions, a chloromethyl group at the 3 position, and a trifluoromethyl group at the 6 position. This arrangement imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile intermediate in organic synthesis. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery processes.

In recent years, there has been growing interest in the application of halogenated aromatic compounds like Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- in medicinal chemistry. Researchers have leveraged its structural features to develop innovative strategies for constructing complex molecular architectures. For instance, the chloromethyl moiety serves as a reactive site for nucleophilic addition reactions, enabling the facile introduction of various functional groups. This property has been exploited in the synthesis of bioactive molecules targeting specific biological pathways.

One of the most compelling aspects of Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- is its role as a precursor in the development of fluorinated compounds. The trifluoromethyl group is a key structural element in many pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. Recent studies have demonstrated that incorporating trifluoromethyl groups into drug molecules can significantly enhance their pharmacological properties. This has led to increased research efforts focused on optimizing synthetic routes to incorporate such groups efficiently.

The compound's unique electronic distribution also makes it an attractive candidate for materials science applications. Halogenated aromatic compounds are known for their high electron-withdrawing capabilities, which can be exploited in the design of advanced materials with tailored electronic properties. For example, researchers have investigated the use of Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- as a building block for organic semiconductors and conductive polymers. These materials are crucial for next-generation electronic devices such as flexible displays and organic photovoltaics.

The synthesis of Benzene, 1,2,4,5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- presents unique challenges due to its complex structure and multiple reactive sites. However， recent advances in synthetic chemistry have provided new methodologies for its efficient preparation. For instance， palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high selectivity and yield. These techniques have significantly streamlined the synthesis process and opened new avenues for further functionalization.

In conclusion，Benzene，1，2，4，5-tetrachloro-3-(chloromethyl)-6-(trifluoromethyl)- (CAS No.79674-47-8) is a multifaceted compound with broad applications in pharmaceuticals、materials science，and organic synthesis。 Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials。 As our understanding of its properties continues to evolve，we can expect to see even more innovative applications emerge from this fascinating compound.